acetic acid; tert-butyl N-(1-carbamimidoyl-1-methylethyl)carbamate

• IUPAC Name: acetic acid;tert-butyl N-(1-amino-1-imino-2-methylpropan-2-yl)carbamate
• InChI: InChI=1S/C9H19N3O2.C2H4O2/c1-8(2,3)14-7(13)12-9(4,5)6(10)11;1-2(3)4/h1-5H3,(H3,10,11)(H,12,13);1H3,(H,3,4)
• InChI Key: WEUYWSVAFWFWCO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.CC(C)(C)OC(=O)NC(C)(C)C(=N)N
• Molecular Formula: C11H23N3O4
• Molecular Weight: 261.32 g/mol
• CAS No.: 1909326-26-6

Description

Acetic acid, tert-butyl N-(1-carbamimidoyl-1-methylethyl)carbamate is a chemotherapy drug that inhibits the production of tumor necrosis factor (TNF). It has been shown to inhibit the proliferation of human immunodeficiency virus (HIV).

Molecular Structure Analysis

The molecular weight of acetic acid, tert-butyl N-(1-carbamimidoyl-1-methylethyl)carbamate is 289.38. The IUPAC name is tert-butyl (1,1-diamino-3,3-dimethylbut-1-en-2-yl)carbamate acetate.

Physical and Chemical Properties Analysis

The compound is a powder at room temperature. The storage temperature is room temperature.

Mechanism of Action

As a chemotherapy drug, acetic acid, tert-butyl N-(1-carbamimidoyl-1-methylethyl)carbamate works by inhibiting the production of tumor necrosis factor (TNF). It has also been shown to inhibit the proliferation of human immunodeficiency virus (HIV).

Safety and Hazards

The compound is classified under GHS07. It has hazard statements H315, H319, H335 indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.